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Compound of Interest

Compound Name: Geissospermine [Ml]

cat. No.: B15495401

An In-depth Technical Guide to Geissospermine

This guide provides a comprehensive overview of the alkaloid Geissospermine, focusing on its
molecular characteristics, biological activities, and relevant experimental methodologies. It is
intended for researchers, scientists, and professionals in the field of drug development.

Core Molecular and Physical Properties

Geissospermine is a complex indole alkaloid derived from the bark of the Brazilian tree
Geissospermum vellosii.[1][2] Its intricate structure and biological activity have made it a
subject of interest in phytochemical and pharmacological research.

Quantitative Data Summary

The fundamental molecular and physical properties of Geissospermine are summarized in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula C40H48N403 [21[31[41[5][6]
Molecular Weight 632.84 g/mol [3114]
Monoisotopic Mass 632.372641 Da [2][6]
Melting Point 213-214 °C (decomposes) [31[5]
Optical Rotation [0]D20 -101° (in ethanol) [5]

CAS Registry Number 427-01-0 [21[31[5]

Biological Activity and Therapeutic Potential

Research into Geissospermine has primarily highlighted its role as a cholinesterase inhibitor,
suggesting its potential as a therapeutic agent for neurodegenerative diseases such as
Alzheimer's disease.[1][7] Additionally, some studies have indicated its involvement in apoptotic
pathways in cancer cells.[8]

Acetylcholinesterase Inhibition

Geissospermine has been identified as an inhibitor of acetylcholinesterase (AChE), the enzyme
responsible for the breakdown of the neurotransmitter acetylcholine.[1] The inhibition of AChE
increases the levels of acetylcholine in the brain, a key therapeutic strategy in managing the
symptoms of Alzheimer's disease.[7] Molecular docking studies have suggested that
Geissospermine binds to the active site of AChE, interacting with key residues of the catalytic
triad.[1]

Antitumor Activity

Some alkaloids from the Geissospermum genus have been shown to induce apoptosis in
cancer cells.[8] While research on Geissospermine's specific role is ongoing, related
compounds have been observed to activate caspase-dependent apoptotic pathways.[9]

Experimental Protocols

This section outlines the general methodologies for key experiments related to the study of
Geissospermine.
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Extraction and Isolation of Geissospermine

A general workflow for the extraction and isolation of Geissospermine from its natural source,
the bark of Geissospermum vellosii, is depicted below. The process typically involves solvent
extraction followed by chromatographic separation.
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Caption: General workflow for Geissospermine extraction.

Acetylcholinesterase Inhibition Assay

The inhibitory effect of Geissospermine on acetylcholinesterase activity is commonly evaluated
using a colorimetric method, such as the one developed by Ellman.[10]

Principle: This assay measures the activity of AChE by monitoring the formation of thiocholine,
which results from the hydrolysis of the substrate acetylthiocholine. Thiocholine then reacts
with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product (5-thio-2-
nitrobenzoate), which can be quantified spectrophotometrically at 405-412 nm.[10][11] The
presence of an inhibitor, such as Geissospermine, will reduce the rate of this color change.

General Protocol:

o Reagent Preparation: Prepare solutions of AChE, the substrate (acetylthiocholine iodide),
DTNB, and the test compound (Geissospermine) in a suitable buffer (e.g., phosphate buffer,
pH 8.0).[10]

o Reaction Mixture: In a microplate well or cuvette, combine the buffer, DTNB solution, and the
Geissospermine solution at various concentrations.

o Enzyme Addition: Add the AChE solution to initiate the reaction.

e Substrate Addition: Add the acetylthiocholine iodide solution to start the enzymatic reaction.
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o Measurement: Immediately measure the change in absorbance at 405 nm over a specific
period using a microplate reader or spectrophotometer.[10][11]

» Calculation: The percentage of inhibition is calculated by comparing the rate of reaction in
the presence of Geissospermine to the rate of the uninhibited control. The IC50 value (the
concentration of inhibitor that causes 50% inhibition) can then be determined.

Signaling Pathways

The following diagrams illustrate the potential signaling pathways influenced by
Geissospermine and related alkaloids based on current research.

Proposed Mechanism of Acetylcholinesterase Inhibition

The following diagram illustrates the logical relationship of Geissospermine's interaction with
acetylcholinesterase.
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Caption: Geissospermine's inhibition of acetylcholinesterase.

Potential Apoptotic Signaling Pathway

Based on studies of related alkaloids from the Geissospermum genus, a potential pathway for
inducing apoptosis in cancer cells is outlined below. This is a generalized pathway and
Geissospermine's specific interactions require further investigation.
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Caption: Potential caspase-mediated apoptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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